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Compound of Interest

3-Methanesulfonylcyclohexan-1-
Compound Name:
amine hydrochloride

CAS No.: 1334147-71-5

Cat. No.: B1525474

Get Quote
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Abstract This technical guide outlines the standardized protocol for preparing, validating, and
storing stock solutions of 3-Methanesulfonylcyclohexan-1-amine hydrochloride (CAS:
1334147-71-5).[1] Due to the compound's specific physicochemical properties—namely its
hygroscopic nature and lack of a strong UV chromophore—standard laboratory workflows
require modification. This note prioritizes gravimetric accuracy and solvent compatibility to
ensure experimental reproducibility in biochemical and cellular assays.

Physicochemical Profile & Handling Strategy[1][2]
[3][4]

Before uncapping the vial, the researcher must understand the material's behavior. 3-
Methanesulfonylcyclohexan-1-amine HCI consists of a saturated cyclohexane ring, a polar
sulfone group, and a primary amine as a hydrochloride salt.[1]
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Critical Technical Insight: The "Invisible" Molecule Unlike aromatic compounds, this molecule

lacks a conjugated

-system. It will not have a distinct UV absorption peak at 254 nm or 280 nm.

o Consequence: You cannot use a Nanodrop or standard UV-Vis spectrophotometer to verify

the concentration of your stock solution post-preparation.[1]

» Solution: Accuracy depends entirely on gravimetric precision (weighing) and quantitative
NMR (gNMR) if validation is required.

Compound Specifications

Property

Value

Notes

Compound Name

3-Methanesulfonylcyclohexan-

1-amine HCI

CAS Number

1334147-71-5

Distinct from free base
(1016531-25-1)

Molecular Formula

ngcontent-ng-c2372798075=""
_nghost-ng-c102404335=""

class="inline ng-star-inserted">

Molecular Weight

213.72 g/mol

Use this value for Molarity
calculations.[1][2][3][4]

Appearance

White to off-white solid

Solubility (Predicted)

Water (>50 mM), DMSO (>50
mM)

High polarity due to salt +
sulfone.

Hygroscopicity

High

Amine salts rapidly absorb

atmospheric water.

Solvent Selection Strategy

The choice of solvent dictates stability and application compatibility. Use the decision matrix

below to select the appropriate vehicle.
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Figure 1: Solvent selection decision tree based on experimental end-use.[1]

Protocol: Preparation of 100 mM Stock Solution
(DMSO)

Target Concentration: 100 mM Volume: 1.0 mL Required Mass: 21.37 mg[1]

Materials

¢ Compound: 3-Methanesulfonylcyclohexan-1-amine HCI.[1][4]
e Solvent: Anhydrous DMSO (Dimethyl Sulfoxide), 299.9%, stored over molecular sieves.
e Vessel: Amber glass vial (borosilicate) with PTFE-lined screw cap.

* Environment: Low-humidity weighing station or glovebox (ideal).

Step-by-Step Procedure
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o Equilibration: Allow the compound vial to warm to room temperature before opening to
prevent condensation on the cold solid (hygroscopic risk).

e Weighing (The Critical Step):
o Place a clean, dry amber vial on the analytical balance. Tare.
o Rapidly weigh 21.4 mg (approx) of the solid directly into the vial.

o Note: Do not use a weigh boat; static charge can cause loss of fine powder. Weighing
directly minimizes transfer error.

o Record exact mass (e.g.,
mgQ).
o Calculation: Calculate the required volume of DMSO (

) to achieve exactly 100 mM.
Example: If
mg:
 Solubilization:
o Add the calculated volume of Anhydrous DMSO.

o Vortex vigorously for 30—60 seconds.

o Visual QC: Hold vial against a light source. The solution must be completely clear and
colorless. If particulates remain, sonicate in a water bath at 37°C for 5 minutes.

 Aliquoting:

o Divide into small aliquots (e.g., 50 pL) in PCR tubes or cryovials to avoid freeze-thaw
cycles.

o Store at -20°C or -80°C.
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Protocol: Preparation of Aqueous Stock (Buffer
Considerations)

Warning: Dissolving an amine hydrochloride salt in unbuffered water will generate an acidic
solution (pH ~4-5).

e Vehicle: Use PBS (pH 7.4) or HEPES (pH 7.2—-7.5) rather than pure water to maintain
physiological pH.

o Solubility Check: The salt is highly water-soluble, but high ionic strength buffers (like 10x
PBS) may reduce solubility (common-ion effect). Use 1x buffers.

« Filtration: Aqueous solutions are not sterile. Pass the solution through a 0.22 um PVDF or
PES syringe filter immediately after preparation.

o Note: Nylon filters can bind certain amines; PES is safer.

Quality Control & Troubleshooting

Since UV-Vis is unavailable, use these methods for validation:

Method Suitability Procedure
_ _ Check for "schlieren” lines
Visual Inspection Mandatory o o
(mixing issues) or precipitate.
Verify identity (M+H = 178.1 for
LC-MS Recommended

free base) and purity.[1]

Use an internal standard (e.qg.,
gNMR Gold Standard Maleic acid) to verify molarity if

gravimetry is uncertain.

Common Issues

» Precipitation upon freezing: DMSO has a high freezing point (18.5°C).[5] The stock will
freeze solid.[5] If precipitate is seen upon thawing, warm to 37°C and vortex. If it persists, the
salt may have "crashed out" due to moisture ingress (DMSO is hygroscopic).
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 Acidity in Assay: If using high concentrations (>100 pM final) in a cell assay, the HCI counter-
ion can acidify the media. Ensure the assay media has sufficient buffering capacity (e.g., 25
mM HEPES).

Storage & Stability
» Solid State: Store at -20°C, desiccated. Stable for >2 years.
 DMSO Stock: Store at -20°C or -80°C. Stable for 6-12 months.
o Alert: DMSO absorbs water from air. Always seal caps tightly with Parafilm.

e Aqueous Stock: Store at 4°C for <1 week. Do not freeze aqueous stocks if possible, as pH
shifts during freezing can cause degradation or precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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